Cas no 5317-66-8 (Benzeneacetic acid, a,a-dichloro-, ethyl ester)

Benzeneacetic acid, α,α-dichloro-, ethyl ester (CAS 510-15-6), also known as ethyl α,α-dichlorophenylacetate, is a chlorinated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as a versatile building block in the preparation of fine chemicals, owing to the reactivity of the dichloro-substituted α-carbon. The compound exhibits stability under standard conditions while allowing selective transformations, such as nucleophilic substitution or reduction, making it valuable for constructing complex molecular frameworks. Its ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. Proper storage and handling are required due to potential sensitivity to moisture and strong bases.
Benzeneacetic acid, a,a-dichloro-, ethyl ester structure
5317-66-8 structure
Product Name:Benzeneacetic acid, a,a-dichloro-, ethyl ester
CAS No:5317-66-8
MF:C10H10Cl2O2
MW:233.091201305389
MDL:MFCD22422347
CID:375786
PubChem ID:79209
Update Time:2025-05-27

Benzeneacetic acid, a,a-dichloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a,a-dichloro-, ethyl ester
    • 2,2-DICHLOROPHENYLACETIC ACID ETHYLESTER
    • 2,3-DICHLOROPHENYLACETIC ACID ETHYL ESTER
    • 2,2-DICHLORO-1-METHYL-CYCLOPROPANECARBOXYLIC ACID
    • 2,2-dichloro-2-phenyl-acetic acid ethyl ester
    • 2.2-Dichlor-2-phenyl-essigsaeure-ethylester
    • DCPAE
    • dichlorophenylacetic acid ethyl ester
    • Dichlor-phenyl-essigsaeure-aethylester
    • ethyl 2,2-dichloro-2-phenyl-ethanoate
    • Ethyl 2,2-dichlorophenylacetate
    • Ethyl 2,3-dichlorophenylacetate
    • ethyl dichlorophenylacetate
    • ethyl phenyldichloroacetate
    • Benzeneacetic acid, alpha,alpha-dichloro-, ethyl ester
    • Benzeneacetic acid, .alpha.,.alpha.-dichloro-, ethyl ester
    • AKOS015890744
    • ethyl 2,2-dichloro-2-phenylacetate
    • ethyl2,2-dichloro-2-phenylacetate
    • EINECS 226-178-1
    • W-110026
    • SCHEMBL705709
    • SY251826
    • NS00004484
    • DTXSID8074605
    • EC 226-178-1
    • CS-0089155
    • Dichloro-phenyl-acetic acid ethyl ester
    • 5317-66-8
    • MFCD22422347
    • MDL： MFCD22422347
    • Inchi： 1S/C10H10Cl2O2/c1-2-14-9(13)10(11,12)8-6-4-3-5-7-8/h3-7H,2H2,1H3
    • InChI Key： XNQDHXMQDHWHRU-UHFFFAOYSA-N
    • SMILES： ClC(C(=O)OCC)(C1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 232.00600
  • Monoisotopic Mass: 232.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.278
  • Boiling Point: 284.1°Cat760mmHg
  • Flash Point: 112.5°C
  • Refractive Index: 1.527
  • PSA: 26.30000
  • LogP: 3.09900

Benzeneacetic acid, a,a-dichloro-, ethyl ester Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzeneacetic acid, a,a-dichloro-, ethyl ester Pricemore >>

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